N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-phenethyloxalamide

• IUPAC Name: N'-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C21H23F2N3O5S/c22-16-7-8-17(23)18(13-16)32(29,30)26-11-4-12-31-19(26)14-25-21(28)20(27)24-10-9-15-5-2-1-3-6-15/h1-3,5-8,13,19H,4,9-12,14H2,(H,24,27)(H,25,28)
• InChI Key: GPOXWUCBPNYUIE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NCCC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C21H23F2N3O5S
• Molecular Weight: 467.5 g/mol
• CAS No.: 869071-95-4

Description

N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-phenethyloxalamide is a useful research compound. Its molecular formula is C21H23F2N3O5S and its molecular weight is 467.49. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Heterocyclic Chemistry

Research on N-sulfonylalkylamines and their reactions with ynamines highlights the formation of novel heterocyclic compounds such as 2H-1,2-thiazete 1,1-dioxides and other S,N-heterocycles, indicating the utility of sulfonyl compounds in synthesizing diverse chemical structures for potential applications in materials science, pharmaceuticals, and organic chemistry (Tornus et al., 1995).

Electrophoretic and Biocompatible Polymers

In another study, N-Methyl bis[(nonafluorobutane)sulfonyl]imide was synthesized to initiate the polymerization of 2-oxazolines, leading to the creation of electrophoretic poly(2-oxazoline)s with potential applications in biomedical engineering, specifically for coating medical devices and integrating bioactive materials (Hayashi & Takasu, 2015).

Environmental and Agricultural Chemistry

A study on the microbial and rat metabolites of triflusulfuron methyl, a sulfonylurea herbicide, demonstrates the compound's biotransformation pathways, offering insights into the environmental fate and degradation mechanisms of sulfonylurea herbicides in agricultural settings (Dietrich et al., 1995).

Antimicrobial Applications

Research into new phenylselanyl-1-(toluene-4-sulfonyl)-1H-tetrazole derivatives has explored the antimicrobial properties of sulfonyl compounds, showcasing their potential in developing new antimicrobial agents against various microorganisms, which is critical for medical and pharmaceutical applications (Yıldırır et al., 2009).

Novel Insecticides

The development of flubendiamide, which features sulfonyl and other functional groups, highlights the role of such compounds in creating effective insecticides with unique modes of action against lepidopterous pests, contributing to agricultural pest management and food security (Tohnishi et al., 2005).